![molecular formula C16H25NO4 B294845 1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate](/img/structure/B294845.png)
1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate
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Overview
Description
1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the beta-blocker class of drugs, which are commonly used to treat cardiovascular diseases. However, the focus of
Mechanism of Action
The mechanism of action of 1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate involves its ability to block beta-adrenergic receptors, which are responsible for regulating heart rate and blood pressure. By blocking these receptors, this compound reduces the workload on the heart and lowers blood pressure, making it an effective treatment for cardiovascular diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a decrease in heart rate, blood pressure, and cardiac output. It also causes vasodilation, which increases blood flow to the heart and reduces the workload on the heart. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential use in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate in lab experiments is its ability to selectively block beta-adrenergic receptors, making it a useful tool for studying the role of these receptors in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate. One area of focus could be on its potential use in the treatment of cancer, as it has shown promising results in inhibiting the growth of cancer cells. Additionally, further research could be conducted to explore the antioxidant properties of this compound and its potential use in the treatment of other diseases associated with oxidative stress. Finally, more studies could be conducted to investigate the potential toxicity of this compound and its effects on other physiological processes.
Conclusion:
This compound is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its ability to selectively block beta-adrenergic receptors makes it a useful tool for studying the role of these receptors in various physiological processes. Additionally, its potential use in the treatment of cardiovascular diseases and cancer makes it an exciting area of research for future studies.
Synthesis Methods
The synthesis of 1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate involves the reaction of 4-methoxyphenol with diethylaminoethyl chloride to form 4-(diethylamino)-2-methoxyphenol. This intermediate is then reacted with chloroacetic acid to produce this compound.
Scientific Research Applications
1-(Diethylamino)propan-2-yl (4-methoxyphenoxy)acetate has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has shown promising results in the treatment of cardiovascular diseases such as hypertension, angina, and arrhythmia. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.
Properties
Molecular Formula |
C16H25NO4 |
---|---|
Molecular Weight |
295.37 g/mol |
IUPAC Name |
1-(diethylamino)propan-2-yl 2-(4-methoxyphenoxy)acetate |
InChI |
InChI=1S/C16H25NO4/c1-5-17(6-2)11-13(3)21-16(18)12-20-15-9-7-14(19-4)8-10-15/h7-10,13H,5-6,11-12H2,1-4H3 |
InChI Key |
SCXLCAVUXXMRLM-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC(C)OC(=O)COC1=CC=C(C=C1)OC |
Canonical SMILES |
CCN(CC)CC(C)OC(=O)COC1=CC=C(C=C1)OC |
Origin of Product |
United States |
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